Cas no 2167621-83-0 (6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione)
6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,4'(1'H)-isoquinoline]-1',3'(2'H)-dione, 6'-bromo-
- 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione
-
- MDL: MFCD32203009
- Inchi: 1S/C11H8BrNO2/c12-6-1-2-7-8(5-6)11(3-4-11)10(15)13-9(7)14/h1-2,5H,3-4H2,(H,13,14,15)
- InChI Key: DMTMUGHOPYNKOZ-UHFFFAOYSA-N
- SMILES: C12(C3=C(C(=O)NC1=O)C=CC(Br)=C3)CC2
6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-221741-0.05g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 0.05g |
$212.0 | 2023-09-16 | |
| Enamine | EN300-221741-0.1g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 0.1g |
$317.0 | 2023-09-16 | |
| Enamine | EN300-221741-0.25g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 0.25g |
$452.0 | 2023-09-16 | |
| Enamine | EN300-221741-0.5g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 0.5g |
$713.0 | 2023-09-16 | |
| Enamine | EN300-221741-1.0g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 1.0g |
$914.0 | 2023-07-09 | |
| Enamine | EN300-221741-2.5g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 2.5g |
$1791.0 | 2023-09-16 | |
| Enamine | EN300-221741-5.0g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 5.0g |
$2650.0 | 2023-07-09 | |
| Enamine | EN300-221741-10.0g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 10.0g |
$3929.0 | 2023-07-09 | |
| Enamine | EN300-221741-1g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 1g |
$914.0 | 2023-09-16 | |
| Enamine | EN300-221741-5g |
6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione |
2167621-83-0 | 95% | 5g |
$2650.0 | 2023-09-16 |
6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione
Introduction to 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione (CAS No. 2167621-83-0)
6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione, identified by its CAS number 2167621-83-0, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic isoquinoline derivative exhibits a unique combination of functional groups, including a bromine substituent and a spirocyclopropane moiety, which contribute to its distinctive chemical properties and potential biological activities.
The compound belongs to the broader class of spirocyclic compounds, which are known for their rigid molecular frameworks and enhanced binding affinity to biological targets. The presence of the spirocyclopropane ring system introduces conformational constraints that can influence the compound's interactions with proteins and enzymes. This structural feature has been exploited in drug design to improve metabolic stability and binding efficacy.
In recent years, there has been growing interest in isoquinoline derivatives due to their diverse pharmacological profiles. Isoquinolines are a class of heterocyclic aromatic compounds that have been widely studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of additional functional groups, such as the bromo atom in this compound, further expands its chemical space and allows for fine-tuning of its biological activities.
The bromo substituent on the isoquinoline scaffold is particularly noteworthy, as bromine atoms are often employed in medicinal chemistry to enhance lipophilicity and improve pharmacokinetic properties. Additionally, brominated compounds have been extensively investigated for their roles in antitumor and antimicrobial applications. The spirocyclopropane ring further adds to the complexity of this molecule, providing a unique three-dimensional structure that may interact favorably with biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the rigid spirocyclic core of 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione may facilitate tight binding to enzymes or receptors involved in disease pathways. This has opened up new avenues for developing novel therapeutic agents targeting these pathways.
The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The spirocyclopropane moiety requires careful handling due to its strain-release properties, which can lead to rearrangements under certain conditions. However, modern synthetic methodologies have made significant strides in controlling these reactions, allowing for efficient construction of complex scaffolds like this one.
One particularly intriguing aspect of 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione is its potential as a building block for more elaborate drug candidates. By modifying additional functional groups or introducing new moieties, researchers can generate libraries of derivatives with tailored biological activities. This approach is central to modern drug discovery efforts, where high-throughput screening and structure-based drug design are employed to identify lead compounds.
Current research in this area is focused on exploring the pharmacological potential of this compound. Preliminary studies have hinted at its activity against certain cancer cell lines, where it may interfere with critical signaling pathways involved in tumor growth and progression. Additionally, its structural features suggest that it could be effective against bacterial infections by targeting essential bacterial enzymes or membrane components.
The isoquinoline scaffold is particularly interesting because it mimics natural products found in many traditional medicines. For instance, several bioactive alkaloids isolated from plants belong to the isoquinoline family and have been used for centuries due to their therapeutic effects. By synthesizing derivatives like 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione, chemists aim to harness these natural templates while improving their efficacy and safety profiles.
In conclusion, 6 '-bromo - 2' , 3' - dihydro - 1' H - spirocyclopropane - 1 , 4' - isoquinoline - 1' , 3' - dione (CAS No. 2167621-83-0) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features—combining a brominated isoquinoline core with a spirocyclopropane moiety—make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in future drug discovery efforts.
2167621-83-0 (6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1',3'-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)